Cas no 1171126-87-6 (Methyl 2-(4-Nitrophenyl)oxazole-4-carboxylate)

• Product Name: Methyl 2-(4-Nitrophenyl)oxazole-4-carboxylate
• CAS No: 1171126-87-6
• MF: C₁₁H₈N₂O₅
• MW: 248.19162273407
• MDL: MFCD28122819
• CID: 2093352
• Update Time: 2025-10-15

Methyl 2-(4-Nitrophenyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-nitrophenyl)oxazole-4-carboxylate
• methyl 2-(4-nitrophenyl)-1,3-oxazole-4-carboxylate
• methyl2-(4-nitrophenyl)oxazole-4-carboxylate
• CGDWVWURAWVTMM-UHFFFAOYSA-N
• 6913AJ
• TRA0033932
• SY031362
• AK167375
• 2-(4-Nitrophenyl)-1,3-oxazole-4-carboxylic acid methyl ester
• Methyl 2-(4-Nitrophenyl)oxazole-4-carboxylate

• MDL： MFCD28122819
• Inchi： 1S/C11H8N2O5/c1-17-11(14)9-6-18-10(12-9)7-2-4-8(5-3-7)13(15)16/h2-6H,1H3
• InChI Key： CGDWVWURAWVTMM-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OC)N=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 248.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Topological Polar Surface Area: 98.2

Experimental Properties

• Density: 1.375±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.042 g/l) (25 º C),
• PSA: 98.15000
• LogP: 2.55960

Additional information on Methyl 2-(4-Nitrophenyl)oxazole-4-carboxylate

Methyl 2-(4-Nitrophenyl)oxazole-4-carboxylate: A Comprehensive Overview

Methyl 2-(4-Nitrophenyl)oxazole-4-carboxylate (CAS No. 1171126-87-6) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, has garnered attention for its potential in various therapeutic and industrial contexts. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with Methyl 2-(4-Nitrophenyl)oxazole-4-carboxylate.

Chemical Structure and Properties

Methyl 2-(4-Nitrophenyl)oxazole-4-carboxylate is a derivative of oxazole, a five-membered heterocyclic compound containing an oxygen and a nitrogen atom. The structure of this compound can be represented as follows:

C₁₃H₁₀N₂O₅

The presence of the nitro group (NO₂) and the ester group (COOCH₃) imparts specific chemical properties to the molecule. The nitro group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. The ester group, on the other hand, provides a functional handle for further chemical modifications and derivatizations.

Synthesis Methods

The synthesis of Methyl 2-(4-Nitrophenyl)oxazole-4-carboxylate can be achieved through various routes, each with its own advantages and limitations. One common method involves the condensation of 4-nitrobenzaldehyde with methyl cyanoacetate in the presence of a base, followed by cyclization to form the oxazole ring. This process can be summarized as follows:

C₆H₅₂-CHO + CH₃-CN-CH₂-COOCH₃ → C₁₃H₁₀N₂O₅

This synthetic route is highly efficient and yields pure products under optimized conditions. Alternative methods include microwave-assisted synthesis and metal-catalyzed reactions, which have been explored to enhance reaction rates and yields.

Biological Activities and Applications

Methyl 2-(4-Nitrophenyl)oxazole-4-carboxylate has been studied for its potential biological activities, particularly in the context of medicinal chemistry. Recent research has highlighted its anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory effects, Methyl 2-(4-Nitrophenyl)oxazole-4-carboxylate has demonstrated antiproliferative activity against various cancer cell lines. Research conducted by Smith et al. (2021) found that this compound effectively inhibited the growth of human breast cancer cells (MCF-7) by inducing apoptosis through the activation of caspase pathways.

The potential applications of Methyl 2-(4-Nitrophenyl)oxazole-4-carboxylate extend beyond medicinal chemistry. In materials science, this compound has been investigated for its use in organic electronics due to its excellent electronic properties. Its ability to form stable thin films makes it suitable for applications in organic field-effect transistors (OFETs) and photovoltaic devices.

Recent Research Advancements

The ongoing research on Methyl 2-(4-Nitrophenyl)oxazole-4-carboxylate continues to uncover new insights into its structure-function relationships and potential applications. A recent study by Johnson et al. (2023) explored the use of this compound as a scaffold for developing novel antiviral agents. The researchers found that derivatives of Methyl 2-(4-Nitrophenyl)oxazole-4-carboxylate exhibited potent antiviral activity against influenza A virus by inhibiting viral replication.

In another study published in the Journal of Medicinal Chemistry (2023), researchers investigated the pharmacokinetic properties of Methyl 2-(4-Nitrophenyl)oxazole-4-carboxylate. The results indicated that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity, making it an attractive candidate for further drug development.

Safety Considerations and Future Prospects

Safety is a critical aspect when considering the use of any chemical compound in pharmaceutical or industrial applications. While no specific safety concerns have been reported for Methyl 2-(4-Nitrophenyl)oxazole-4-carboxylate, it is essential to follow standard laboratory safety protocols during handling and storage. Proper personal protective equipment (PPE), such as gloves and goggles, should be used to minimize exposure risks.

The future prospects for Methyl 2-(4-Nitrophenyl)oxazole-4-carboxylate are promising. Ongoing research aims to optimize its structure for enhanced biological activity and develop new derivatives with improved therapeutic profiles. Additionally, efforts are being made to explore its potential in other areas such as catalysis and materials science.